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Topic: Use of Ferric Arsenite as a Wood Preservative

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This document addresses the inquiry into the use of ferric arsenite as a wood

preservative. Initial research indicates that ferric arsenite is not a recognized or historically

used wood preservative for industrial or commercial applications. The primary reasons are its

insolubility in water, which is the standard carrier for pressure treatment processes, and the

absence of a chemical fixation mechanism to lock the biocide into the wood structure.[1][2][3]

[4] This document will, therefore, provide detailed application notes and protocols for the most

widely used arsenical wood preservative, Chromated Copper Arsenate (CCA), as a

comprehensive and relevant alternative. All data, protocols, and mechanisms described herein

pertain to CCA.

Introduction to Arsenical Wood Preservatives: CCA
Chromated Copper Arsenate (CCA) is a waterborne wood preservative that has been used

since the 1940s to protect wood from fungi, insects (including termites), and marine borers.[5]

[6][7][8] Its use in residential applications was voluntarily phased out in the U.S. and other

regions starting in 2004 due to health and environmental concerns related to arsenic.[9][10]

However, it remains in use for many industrial, agricultural, and marine applications.[6][11]

The effectiveness of CCA relies on its three primary components:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1617063?utm_src=pdf-interest
https://www.benchchem.com/product/b1617063?utm_src=pdf-body
https://www.benchchem.com/product/b1617063?utm_src=pdf-body
https://www.benchchem.com/product/b1617063?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3852431.htm
https://cameochemicals.noaa.gov/chemical/3465
https://pubchem.ncbi.nlm.nih.gov/compound/Ferric-arsenite
https://pubchem.ncbi.nlm.nih.gov/compound/Ferric-arsenate
https://en.wikipedia.org/wiki/Chromated_copper_arsenate
https://www.epa.gov/ingredients-used-pesticide-products/chromated-arsenicals-cca
https://www.youtube.com/watch?v=B0DXDqt00hA
https://internationaltimber.com/resources/what-are-the-best-types-of-wood-preservatives/
https://www.panna.org/archive/panna-arsenic-wood-preservative-phased-out-us/
https://nchh.org/information-and-evidence/learn-about-healthy-housing/health-hazards-prevention-and-solutions/arsenic-treated-wood/
https://www.epa.gov/ingredients-used-pesticide-products/chromated-arsenicals-cca
https://woodpreservation.ca/wp-content/uploads/2021/09/miller31.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Copper (as Copper(II) oxide): The primary fungicide, protecting against decay and fungi.[5]

[11]

Arsenic (as Arsenic pentoxide): The primary insecticide and a secondary fungicide.[5][11]

Chromium (as Chromium trioxide): Acts as a chemical fixative, binding the copper and

arsenic to the wood's cellulose and lignin components.[5][12] This fixation process makes

the preservative highly resistant to leaching.[11][13][14]

Data Presentation: CCA Efficacy and Retention
Quantitative data for wood preservation efficacy is primarily defined by the retention of the

preservative in the wood, measured in pounds per cubic foot (pcf) or kilograms per cubic meter

( kg/m ³). The required retention level is dictated by the intended use and exposure conditions,

as specified by standards from organizations like the American Wood Protection Association

(AWPA).[15][16]

Table 1: AWPA Standardized Retention Levels for CCA-Treated Wood

AWPA Use
Category

Exposure
Environment

Typical
Applications

Minimum CCA
Retention (pcf)

Minimum CCA
Retention (
kg/m ³)

UC1 / UC2 Interior, dry
Interior
construction,
millwork

Not typically
treated with
CCA

Not typically
treated with
CCA

UC3A / UC3B
Exterior, above

ground

Decking, railings,

fencing
0.25 4.0

UC4A
Ground/freshwat

er contact

Fence posts,

deck posts, poles
0.40 6.4

UC4B
Ground contact,

heavy duty

Wood

foundations,

structural poles

0.60 9.6

UC4C
Ground contact,

extreme duty

Critical structural

components
0.80 12.8
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| UC5A / UC5B / UC5C | Marine use (saltwater) | Pilings, bulkheads | 0.60 (splash) to 2.50

(immersion) | 9.6 to 40.0 |

Source: Adapted from AWPA standards and industry specifications.[15][17][18][19][20]

Experimental Protocols
Protocol for Pressure Treatment of Wood with CCA (Full-
Cell Process)
This protocol describes a generalized industrial full-cell (Bethell) process, designed to achieve

maximum preservative retention.

Objective: To impregnate wood with a CCA solution to a specified retention level.

Materials & Equipment:

Wood stock (e.g., Southern Pine lumber), conditioned to a moisture content of 25% or less.

CCA preservative solution (typically 2-4% concentration by weight).[11][21]

Industrial pressure-treating cylinder (autoclave).

Vacuum pump and pressure pump.

Solution storage and mixing tanks.

Tram for loading wood into the cylinder.

Personal Protective Equipment (PPE): acid-resistant gloves, splash goggles, respirator, and

protective clothing.

Methodology:

Loading: Stack wood on a tram with spacers to allow for even preservative flow. Move the

tram into the pressure cylinder and seal the door.[13]
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Initial Vacuum: Apply a vacuum to the cylinder (approx. -22 to -28 inHg) for 30-60 minutes.

This removes air from the wood's cellular structure (lumens), allowing for deeper

preservative penetration.[15][22]

Flooding the Cylinder: While maintaining the vacuum, flood the cylinder with the CCA

working solution from the storage tank.

Pressurization: Once the cylinder is full, discontinue the vacuum and apply hydraulic

pressure (typically 120-150 psi). Maintain pressure for several hours. The duration depends

on the wood species, dimensions, and target retention.[15][22]

Final Vacuum: Release the pressure and pump the excess CCA solution back to the storage

tank. Apply a final, short vacuum to remove excess surface solution from the wood.[15]

Unloading: Release the vacuum and open the cylinder. Remove the freshly treated wood.

Fixation: Place the treated wood on a drip pad in a protected area. The fixation reactions,

where the chromium chemically binds the copper and arsenic to the wood, will occur over

the next several days. Temperature affects the rate of fixation.[11][23] The wood should not

leave the treatment plant until fixation is complete.[11]

Protocol for Evaluating Preservative Efficacy (AWPA E10
Soil-Block Test)
This is a standardized laboratory test to determine the fungal decay resistance of treated wood.

Objective: To determine the minimum toxic threshold (fungicidal efficacy) of the preservative.

Materials & Equipment:

Wood blocks (e.g., 19x19x19 mm) from a specified wood species.

CCA solutions of varying concentrations.

Laboratory-scale treatment apparatus (vacuum desiccator).

Fungal cultures of wood-destroying fungi (e.g., Gloeophyllum trabeum).
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Soil-block culture bottles with feeder strips.

Incubator maintained at a specific temperature and humidity.

Analytical balance.

Methodology:

Block Preparation: Number and weigh all wood blocks to the nearest 0.01 g to determine

initial dry weight.

Treatment: Place blocks in a vacuum desiccator. Apply a vacuum, then introduce the CCA

solution to submerge the blocks. Release the vacuum and allow blocks to soak. Remove

blocks, wipe off excess solution, and re-weigh to determine preservative uptake.

Conditioning: Air-dry and condition the treated blocks to allow for fixation and to return them

to their initial moisture content.

Sterilization & Inoculation: Sterilize the soil-block culture bottles containing soil and a feeder

strip. Inoculate the feeder strip with the test fungus and incubate until the feeder strip is

covered with mycelium.

Exposure: Sterilize the treated and untreated control blocks. Place them in the prepared

culture bottles in contact with the fungal mycelium.

Incubation: Incubate the bottles at optimal conditions for fungal growth (e.g., 12 weeks at

28°C).

Final Assessment: After incubation, remove the blocks, carefully clean off all surface

mycelium, and oven-dry them. Weigh the blocks to determine the final dry weight.

Data Analysis: Calculate the percentage weight loss for each block. Compare the weight loss

of treated blocks to untreated controls to determine the preservative's effectiveness at

different retention levels.

Visualizations
Mechanism of Action & Fixation Pathway
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The following diagram illustrates the roles of the CCA components and the chemical fixation

process within the wood structure.

CCA Solution (Waterborne) Wood Structure
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Caption: Mechanism of Chromated Copper Arsenate (CCA) as a wood preservative.

Experimental Workflow
The diagram below outlines the general workflow for evaluating a candidate wood preservative,

from initial treatment to efficacy testing.
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Caption: General workflow for the evaluation of a wood preservative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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